Phox-I2
Phox-I2
Phox-I2 is a second generation inhibitor of the p67phox interaction with Rac1, effective in suppressing reactive oxygen species production by human and murine neutrophils.
Brand Name:
Vulcanchem
CAS No.:
353495-22-4
VCID:
VC0539567
InChI:
InChI=1S/C18H15N3O4/c22-20(23)12-4-1-3-11(9-12)18-15-6-2-5-14(15)16-10-13(21(24)25)7-8-17(16)19-18/h1-5,7-10,14-15,18-19H,6H2
SMILES:
C1C=CC2C1C(NC3=C2C=C(C=C3)[N+](=O)[O-])C4=CC(=CC=C4)[N+](=O)[O-]
Molecular Formula:
C18H15N3O4
Molecular Weight:
337.3 g/mol
Phox-I2
CAS No.: 353495-22-4
Inhibitors
VCID: VC0539567
Molecular Formula: C18H15N3O4
Molecular Weight: 337.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 353495-22-4 |
---|---|
Product Name | Phox-I2 |
Molecular Formula | C18H15N3O4 |
Molecular Weight | 337.3 g/mol |
IUPAC Name | 8-nitro-4-(3-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
Standard InChI | InChI=1S/C18H15N3O4/c22-20(23)12-4-1-3-11(9-12)18-15-6-2-5-14(15)16-10-13(21(24)25)7-8-17(16)19-18/h1-5,7-10,14-15,18-19H,6H2 |
Standard InChIKey | PADQUVZDTGNTLH-UHFFFAOYSA-N |
SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3)[N+](=O)[O-])C4=CC(=CC=C4)[N+](=O)[O-] |
Canonical SMILES | C1C=CC2C1C(NC3=C2C=C(C=C3)[N+](=O)[O-])C4=CC(=CC=C4)[N+](=O)[O-] |
Appearance | Solid powder |
Description | Phox-I2 is a second generation inhibitor of the p67phox interaction with Rac1, effective in suppressing reactive oxygen species production by human and murine neutrophils. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Phox-I2; Phox I2; PhoxI2; |
Reference | 1: Hagenbuchner J, Scholl-Buergi S, Karall D, Ausserlechner MJ. Very long-/ and long Chain-3-Hydroxy Acyl CoA Dehydrogenase Deficiency correlates with deregulation of the mitochondrial fusion/fission machinery. Sci Rep. 2018 Feb 19;8(1):3254. doi: 10.1038/s41598-018-21519-2. PubMed PMID: 29459657; PubMed Central PMCID: PMC5818531. 2: Mortadza SS, Sim JA, Stacey M, Jiang LH. Signalling mechanisms mediating Zn(2+)-induced TRPM2 channel activation and cell death in microglial cells. Sci Rep. 2017 Mar 21;7:45032. doi: 10.1038/srep45032. PubMed PMID: 28322340; PubMed Central PMCID: PMC5359577. |
PubChem Compound | 2848599 |
Last Modified | Nov 11 2021 |
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